![molecular formula C17H16N4O2S B2519955 3-(4-methoxyphenyl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide CAS No. 307325-23-1](/img/structure/B2519955.png)
3-(4-methoxyphenyl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide
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Overview
Description
The compound of interest, 3-(4-methoxyphenyl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide, is a pyrazole derivative that is part of a broader class of compounds known for their diverse pharmacological properties and potential applications in medicinal chemistry. Pyrazole derivatives are recognized for their ability to interact with various biological targets due to their structural versatility and the presence of multiple functional groups that can be chemically modified .
Synthesis Analysis
The synthesis of related pyrazole derivatives typically involves multi-step reactions starting from readily available precursors. For instance, the synthesis of 5-(4-methoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide was achieved by reacting 3-(4-methoxyphenyl)-1-(thiophen-2-yl)prop-2-en-1-one with thiosemicarbazide . Similarly, other pyrazole derivatives have been synthesized using hydrazine hydrate and various carboxylic acids in the presence of phosphorus oxychloride . These methods highlight the importance of choosing appropriate starting materials and reaction conditions to obtain the desired pyrazole derivatives with high yield and purity.
Molecular Structure Analysis
The molecular structure of pyrazole derivatives is often confirmed using single-crystal X-ray diffraction, which provides detailed information about the crystal system, space group, and unit cell parameters. For example, a related compound crystallizes in the monoclinic crystal system with specific unit cell parameters, and its structure is characterized by intermolecular hydrogen bonds that contribute to the crystal packing . Additionally, spectroscopic techniques such as NMR and FT-IR are employed to further characterize the molecular structure and confirm the identity of the synthesized compounds .
Chemical Reactions Analysis
Pyrazole derivatives can participate in various chemical reactions due to their reactive functional groups. The presence of methoxy, carbohydrazide, and thiophene moieties allows for interactions such as hydrogen bonding and the formation of supramolecular motifs . These interactions are crucial for the stability and reactivity of the compounds. Moreover, the electrophilic and nucleophilic regions of the molecular surface can be identified through DFT calculations, which are essential for understanding the reactivity patterns of these molecules .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives, such as thermal stability and optical activity, are influenced by their molecular structure. For instance, certain pyrazole derivatives exhibit thermal stability up to specific temperatures, which is significant for their potential applications . The nonlinear optical properties of these compounds are attributed to the small energy gap between the frontier molecular orbitals, as revealed by theoretical approaches . Additionally, the solvent effects on the structural parameters of these compounds have been studied, indicating their adaptability in different chemical environments .
Scientific Research Applications
Corrosion Inhibition
The compound shows promising applications in corrosion inhibition, specifically for mild steel protection in acidic environments. A study highlighted the use of a related carbohydrazide-pyrazole compound, showing high inhibition efficiency, thus suggesting its potential in protecting metals against corrosion. This inhibitor's effectiveness was confirmed through various methods, including electrochemical approaches and computational simulations, indicating its strong adsorption and the formation of a protective layer on the metal surface (Paul, Yadav, & Obot, 2020).
Auxin Activities and Antifungal Potential
Research into the auxin activities of acylamides derived from pyrazole carboxylic acids, including our compound of interest, suggests its relevance in agricultural chemistry. Although the auxin activities of these compounds were not high, they demonstrated some antiblastic effects on wheat gemma, indicating potential uses in plant growth regulation and as antifungal agents (Yue et al., 2010).
Structural and Crystallographic Analysis
The crystal structure and Hirshfeld surface analysis of a similar compound provide insights into the molecular interactions and packing within the crystal lattice. These studies are crucial for understanding the compound's solid-state properties and could inform its application in material science and molecular engineering (Kumara et al., 2017).
Antibacterial and Antitumor Properties
Further research has explored the synthesis of novel compounds with this core structure for their potential antibacterial and antitumor properties. Such studies indicate the compound's versatility and its potential application in medical and pharmaceutical research, particularly in developing new therapeutic agents (Aghekyan et al., 2020).
Corrosion Protection and Computational Analysis
Another application in corrosion protection has been demonstrated through electrochemical and computational approaches. This research further supports the compound's utility in industrial applications, particularly in materials science for protecting metals against corrosive environments (Chaitra, Mohana, & Tandon, 2016).
Mechanism of Action
Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific biological target. The compound’s various functional groups could potentially interact with biological macromolecules via hydrogen bonding, aromatic stacking, and other non-covalent interactions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(4-methoxyphenyl)-N-[(E)-1-thiophen-2-ylethylideneamino]-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c1-11(16-4-3-9-24-16)18-21-17(22)15-10-14(19-20-15)12-5-7-13(23-2)8-6-12/h3-10H,1-2H3,(H,19,20)(H,21,22)/b18-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCKCUHDIXOCVGP-WOJGMQOQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC(=NN1)C2=CC=C(C=C2)OC)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)C1=CC(=NN1)C2=CC=C(C=C2)OC)/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-methoxyphenyl)-N'-[(1E)-1-(thiophen-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide |
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